Cas no 5724-80-1 (5-oxo-5-(pyrrolidin-1-yl)pentanoic acid)

• Product Name: 5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• CAS No: 5724-80-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD01339572
• CID: 376070
• PubChem ID: 752699
• Update Time: 2025-04-24

5-oxo-5-(pyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepentanoicacid, d-oxo-
• 5-OXO-5-PYRROLIDIN-1-YL-PENTANOIC ACID
• 5-oxo-5-pyrrolidin-1-ylpentanoic acid
• 5-oxo-5-(pyrrolidin-1-yl)pentanoic acid
• CS-0155291
• CHEMBL1895752
• SCHEMBL14500981
• DTXSID70353777
• AKOS000132436
• D81736
• 5724-80-1
• HMS1372K22
• MFCD01339572
• 5-OXO-5-PYRROLIDIN-1-YL-PENTANOICACID
• VS-13316
• SMR000278049
• HMS2640C03
• MLS000716532
• Oprea1_465012
• FT-0676708
• ChemDiv2_001298
• CCG-114144
• STK174899
• ALBB-033300
• BBL036043

• MDL： MFCD01339572
• Inchi： 1S/C9H15NO3/c11-8(4-3-5-9(12)13)10-6-1-2-7-10/h1-7H2,(H,12,13)
• InChI Key： WFRISUAVYJAVNH-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)N1CCCC1

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 131-133 °C
• Boiling Point: 427.9±28.0 °C at 760 mmHg
• Flash Point: 212.6±24.0 °C
• PSA: 57.61000
• LogP: 0.80160

5-oxo-5-(pyrrolidin-1-yl)pentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-oxo-5-(pyrrolidin-1-yl)pentanoic acid

1-Pyrrolidinepentanoic acid, d-oxo- - A Comprehensive Overview

1-Pyrrolidinepentanoic acid, d-oxo- is a unique chemical compound that has garnered significant attention in the field of biomedical research. This compound belongs to the category of pyrrolidine carboxylic acids, which are known for their diverse applications in pharmaceuticals and biotechnology. Its structure features a five-membered ring containing a pyrrolidine group, combined with a carboxylic acid functional group at the d-oxo position, making it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

The compound's unique structure positions it as a potential scaffold for the development of peptidomimetic drugs, which are compounds that mimic peptides in their biological activity. Recent studies have highlighted its role in drug delivery systems and its ability to modulate various enzymatic activities, making it a valuable tool in the pursuit of innovative therapeutic solutions.

In terms of chemical synthesis, 1-Pyrrolidinepentanoic acid, d-oxo- can be derived through various routes, including multi-step organic reactions. Its synthesis is often optimized to ensure high purity and yield, which are critical factors in pharmaceutical applications. Researchers have also explored its stability under physiological conditions, which is essential for its potential use in controlled drug release systems.

Beyond its chemical properties, the compound has shown promising results in preclinical studies, particularly in areas such as oncology and neurodegenerative diseases. Its ability to interact with key biological targets, including enzymes and receptors, positions it as a potential candidate for the development of targeted therapies.

Moreover, 1-Pyrrolidinepentanoic acid, d-oxo- has been investigated for its role in biomaterials science, where it can serve as a building block for the creation of novel materials with tailored properties. This dual applicability in both pharmaceuticals and materials science underscores its versatility and significance in contemporary biomedical research.

As research into this compound continues to evolve, it is expected that new applications will emerge, further solidifying its importance in the field. The ongoing exploration of its biological mechanisms and therapeutic potential promises to contribute significantly to the advancement of medicine.